Cas no 288400-96-4 (Propiophenone-d10)

• Product Name: Propiophenone-d10
• CAS No: 288400-96-4
• MF: C₉H₁₀O
• MW: 144.236719608307
• CID: 248903
• PubChem ID: 102601018
• Update Time: 2025-04-19

Propiophenone-d10 Chemical and Physical Properties

Names and Identifiers

• 1-Propanone-2,2,3,3,3-d5,1-(phenyl-d5)- (9CI)
• PROPIOPHENONE-D10
• D98749
• 2,2,3,3,3-pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)propan-1-one
• 288400-96-4
• Propiophenone-d10

• Inchi： 1S/C9H10O/c1-2-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3/i1D3,2D2,3D,4D,5D,6D,7D
• InChI Key： KRIOVPPHQSLHCZ-CFTAVCBPSA-N
• SMILES： O=C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 144.135932398g/mol
• Monoisotopic Mass: 144.135932398g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.27930